Cas no 104737-00-0 (5-Bromo-2-methyl-8-nitro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-Bromo-2-methyl-8-nitro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 104737-00-0
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• MDL: MFCD09955235
• CID: 126398
• PubChem ID: 10016010
• Update Time: 2024-11-03

5-Bromo-2-methyl-8-nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-8-nitro-1,2,3,4-tetrahydroisoquinoline
• 5-Bromo-1,2,3,4-tetrahydro-2-methyl-8-nitroisoquinoline
• 5-bromo-2-methyl-8-nitro-3,4-dihydro-1H-isoquinoline
• Isoquinoline,5-bromo-1,2,3,4-tetrahydro-2-methyl-8-nitro-
• 5-Brom-2-methyl-8-nitro-1,2,3,4-tet
• 5-bromo-N-methyl-8-nitro-1,2,3,4-tetrahydroisoquinoline
• ACMC-1BRV4
• AG-D-17378
• ANW-59687
• CTK4A3274
• N-methyl 5-bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline
• SureCN3020938
• DXRCGGKIRYSZQP-UHFFFAOYSA-N
• Isoquinoline, 5-bromo-1,2,3,4-tetrahydro-2-methyl-8-nitro-
• 1052AA
• AX8209420
• A801048
• N-methyl-5-bromo-8-nitro-1,2,3,4
• A1-10446
• DTXSID70434257
• N-methyl-5-bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline
• C71190
• 5-Bromo-2-methyl-8-nitro-1 pound not2 pound not3 pound not4-tetrahydroisoquinoline
• DS-14019
• 5-bromanyl-2-methyl-8-nitro-3,4-dihydro-1H-isoquinoline
• AKOS015908984
• 104737-00-0
• MFCD09955235
• 5-Bromo-1, 2, 3, 4-tetrahydro-2-methyl-8-nitroisoquinoline
• 5-bromo-2-methyl-8-nitro-1,2,3,4-tetrahydro-isoquinoline
• SCHEMBL3020938

• MDL： MFCD09955235
• Inchi： 1S/C10H11BrN2O2/c1-12-5-4-7-8(6-12)10(13(14)15)3-2-9(7)11/h2-3H,4-6H2,1H3
• InChI Key： DXRCGGKIRYSZQP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CCN(C)C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.00043
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 345.7±42.0 °C at 760 mmHg
• Flash Point: 162.9±27.9 °C
• PSA: 46.38
• LogP: 2.80630
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-2-methyl-8-nitro-1,2,3,4-tetrahydroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines